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Compound of Interest

Compound Name: Aluminum arsenide

Cat. No.: B1584279

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the fundamental molecular properties of
Aluminum Arsenide (AlAs), a IlI-V semiconductor of significant interest in various
technological applications. This document will detail its chemical formula and molecular weight,
providing the foundational data necessary for advanced research and development.

Chemical Formula and Composition

Aluminum arsenide is an inorganic compound with the chemical formula AlAs.[1][2][3][4] This
formula indicates that the compound is composed of aluminum (Al) and arsenic (As) atoms in a
one-to-one stoichiometric ratio.

The composition of aluminum arsenide can be visualized as the combination of one aluminum
atom and one arsenic atom to form a single molecule of aluminum arsenide.
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Logical relationship of Aluminum Arsenide Composition
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Composition of Aluminum Arsenide

Molecular Weight

The molecular weight of aluminum arsenide is a critical parameter for quantitative analysis
and experimental design. It is calculated by summing the atomic weights of its constituent

elements.

Atomic Weights of Constituent Elements

The standard atomic weights for aluminum and arsenic are provided by the International Union
of Pure and Applied Chemistry (IUPAC).

Standard Atomic

Element Symbol Atomic Number .
Weight (amu)
Aluminum Al 13 26.9815384(3)[5]1[6][7]
74.921595(6)[8][9][10
Arsenic As 33 (O)IBI[RILL0]

[11]

Calculation of Molecular Weight
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The molecular weight of AlAs is the sum of the atomic weights of one aluminum atom and one
arsenic atom.

» Molecular Weight of AlAs = Atomic Weight of Al + Atomic Weight of As
e Molecular Weight of AlAs = 26.9815384 + 74.921595
e Molecular Weight of AlAs = 101.9031334 amu

For practical laboratory purposes, the molecular weight is often rounded. Commercially
available resources and databases frequently cite a molecular weight of approximately 101.9
g/mol .[1][4][12]

Physical and Chemical Properties Overview

Aluminum arsenide typically appears as orange crystals.[3] It is a semiconductor material with
an indirect bandgap of approximately 2.12 eV.[3] Due to the presence of arsenic, this
compound is toxic and should be handled with appropriate safety precautions. It is known to
react with acids to produce arsine gas, a highly toxic substance.

Further in-depth analysis of the material's properties, experimental protocols for its synthesis
and characterization, and its various applications will be covered in subsequent sections of this
technical guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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